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Compound of Interest

Compound Name: Methyl Red sodium salt

Cat. No.: B147717

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Methyl Red sodium salt as a
pH indicator in various titration experiments. The information is intended for researchers,
scientists, and professionals in drug development who require accurate and reliable endpoint
determination in acid-base titrations.

Introduction

Methyl Red sodium salt is a widely used azo dye that functions as a pH indicator.[1] Its
distinct color change within a specific pH range makes it an invaluable tool for determining the
equivalence point in acid-base titrations.[2] It is particularly effective for titrations involving
strong acids and strong bases, as well as for titrations of weak bases with strong acids.[2][3]
The utility of Methyl Red stems from its sharp color transition from red in acidic solutions to
yellow in basic solutions.[4][5]

Physicochemical Properties and Data

A summary of the key quantitative data for Methyl Red sodium salt is presented in the table
below for easy reference and comparison.
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Property Value Reference
2-{[4-
Chemical Name (dimethylamino)phenyllazo]be [1]

nzoic acid, sodium salt

CAS Number 845-10-3 [6]
Molecular Formula C1sH14N3NaO:2 [7]
Molecular Weight 291.28 g/mol [7]
pKa 5.1 [4][6]
pH Transition Range 42-6.3 [819]
Color in Acid (pH < 4.4) Red [41[6]
Color in Base (pH > 6.2) Yellow [4]16]
Intermediate Color Orange [6]

Experimental Protocols

This protocol describes the preparation of a 0.1% (w/v) Methyl Red sodium salt indicator
solution, a common concentration for titration experiments.

Materials:

Methyl Red sodium salt (CAS: 845-10-3)

Ethanol (95%)

Distilled or deionized water

0.1 M Sodium Hydroxide (NaOH) solution (optional, to aid dissolution)

100 mL volumetric flask

Beaker
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e Glass stirring rod

e Weighing balance

Procedure:

Accurately weigh 0.1 g of Methyl Red sodium salt powder.
» Transfer the powder to a 100 mL beaker.
e Add approximately 50 mL of 95% ethanol to the beaker.[10]

 Stir the mixture with a glass rod until the solid is completely dissolved. Gentle warming may
be applied to facilitate dissolution.[11]

« If the solid does not dissolve completely, a few drops of 0.1 M NaOH can be added to aid
dissolution.[12]

o Quantitatively transfer the solution to a 100 mL volumetric flask.

» Rinse the beaker with a small amount of distilled water and add the rinsing to the volumetric
flask.

 Dilute the solution to the 100 mL mark with distilled water.
o Stopper the flask and invert it several times to ensure a homogeneous solution.
» Store the prepared indicator solution in a well-sealed bottle, protected from light.

This protocol outlines the use of Methyl Red indicator for the titration of a strong acid (e.g., HCI)
with a strong base (e.g., NaOH).

Materials:
e Analyte: Strong acid solution of unknown concentration (e.g., HCI)
 Titrant: Standardized strong base solution (e.g., 0.1 M NaOH)

o Methyl Red indicator solution (0.1%)
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Burette (50 mL)

Pipette (25 mL)

Erlenmeyer flask (250 mL)

Magnetic stirrer and stir bar (optional)

White tile or paper
Procedure:

» Rinse the burette with the standardized NaOH solution and then fill it, ensuring no air
bubbles are present in the tip. Record the initial burette volume.

o Pipette 25 mL of the strong acid solution into a 250 mL Erlenmeyer flask.

o Add 2-3 drops of the Methyl Red indicator solution to the flask.[12] The solution should turn
red.

o Place the Erlenmeyer flask on a white tile or paper to easily observe the color change.

o Slowly add the NaOH titrant from the burette to the Erlenmeyer flask while continuously
swirling the flask (or using a magnetic stirrer).[13]

e As the endpoint is approached, the yellow color will start to persist for longer periods where
the titrant is added. Add the titrant drop by drop at this stage.

e The endpoint is reached when the solution undergoes a sharp color change from red to
yellow.[14] The intermediate orange color indicates the endpoint is very near.[6]

¢ Record the final burette volume.

* Repeat the titration at least two more times to ensure concordant results (volumes that agree
within £0.1 mL).

» Calculate the concentration of the strong acid using the average volume of the titrant.
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This protocol details the use of Methyl Red for the titration of a weak base (e.g., NHs) with a
strong acid (e.g., HCI). Methyl Red is an excellent indicator for this type of titration because its
pH range aligns with the equivalence point, which occurs in the acidic region.[2][3]

Materials:

Analyte: Weak base solution of unknown concentration (e.g., NH3s)
o Titrant: Standardized strong acid solution (e.g., 0.1 M HCI)

o Methyl Red indicator solution (0.1%)

o Burette (50 mL)

e Pipette (25 mL)

o Erlenmeyer flask (250 mL)

e Magnetic stirrer and stir bar (optional)

o White tile or paper

Procedure:

Rinse the burette with the standardized HCI solution and then fill it, removing any air bubbles
from the tip. Record the initial volume.

o Pipette 25 mL of the weak base solution into a 250 mL Erlenmeyer flask.

e Add 2-3 drops of the Methyl Red indicator solution. The solution will turn yellow.

o Place the flask on a white tile or paper.

 Titrate the weak base with the strong acid from the burette, swirling the flask continuously.

» As the endpoint nears, the red color will start to appear and dissipate more slowly. Add the
titrant dropwise.
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The endpoint is reached when the solution shows a sharp and permanent color change from
yellow to red.[15]

Record the final burette volume.

Repeat the titration for concordant results.

Calculate the concentration of the weak base using the average titrant volume.

Visualizations

The following diagrams illustrate the experimental workflow and the chemical principle behind
the function of Methyl Red as a pH indicator.
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Caption: Experimental workflow for a typical acid-base titration.
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Caption: Color change mechanism of Methyl Red with pH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Methyl Red Sodium
Salt in Titration Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147717#methyl-red-sodium-salt-concentration-for-
titration-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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